Cas no 1993389-28-8 ((2S)-2-acetamido-3-(1,3-thiazol-2-yl)propanoic acid)

• Product Name: (2S)-2-acetamido-3-(1,3-thiazol-2-yl)propanoic acid
• CAS No: 1993389-28-8
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 5802781
• PubChem ID: 165938404
• Update Time: 2025-11-02

(2S)-2-acetamido-3-(1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-4754551
• (2S)-2-acetamido-3-(1,3-thiazol-2-yl)propanoic acid
• 1993389-28-8

• Inchi： 1S/C8H10N2O3S/c1-5(11)10-6(8(12)13)4-7-9-2-3-14-7/h2-3,6H,4H2,1H3,(H,10,11)(H,12,13)/t6-/m0/s1
• InChI Key： CRHCWKZYEJKEEW-LURJTMIESA-N
• SMILES： S1C=CN=C1C[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 214.04121336g/mol
• Monoisotopic Mass: 214.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 108Ų

Additional information on (2S)-2-acetamido-3-(1,3-thiazol-2-yl)propanoic acid

Comprehensive Guide to (2S)-2-acetamido-3-(1,3-thiazol-2-yl)propanoic acid (CAS No. 1993389-28-8): Properties, Applications, and Research Insights

(2S)-2-acetamido-3-(1,3-thiazol-2-yl)propanoic acid (CAS No. 1993389-28-8) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole ring and acetamido group, serves as a critical building block in drug discovery and peptide synthesis. Its molecular structure, C8H10N2O3S, offers versatile reactivity, making it valuable for designing novel therapeutics and studying enzyme interactions.

Recent advancements in peptide-based drug development have highlighted the importance of (2S)-2-acetamido-3-(1,3-thiazol-2-yl)propanoic acid. Researchers are particularly interested in its potential role in modulating protein-protein interactions and enzyme inhibition. The thiazole moiety in its structure is known to enhance bioavailability and metabolic stability, traits highly sought after in modern pharmacokinetic optimization.

The synthesis of (2S)-2-acetamido-3-(1,3-thiazol-2-yl)propanoic acid typically involves stereoselective methods to ensure the correct (S)-configuration at the alpha-carbon. This precision is crucial for maintaining its biological activity, especially when incorporated into larger peptide chains or small-molecule inhibitors. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity and structural integrity.

One of the most compelling applications of CAS 1993389-28-8 lies in its use as a non-natural amino acid analog. Scientists leverage its unique properties to engineer peptides with enhanced stability or novel functions. For instance, its incorporation into antimicrobial peptides has shown promise in addressing antibiotic resistance, a pressing global health concern. The compound’s ability to mimic natural amino acids while introducing additional hydrogen bonding and hydrophobic interactions makes it a powerful tool in rational drug design.

Beyond pharmaceuticals, (2S)-2-acetamido-3-(1,3-thiazol-2-yl)propanoic acid finds utility in bioconjugation chemistry. Its reactive groups enable selective modifications of proteins and antibodies, facilitating the development of targeted therapies and diagnostic probes. This aligns with the growing demand for personalized medicine and precision oncology, where researchers seek compounds that can be tailored to specific biological targets.

The commercial availability of 1993389-28-8 has expanded due to its rising demand in high-throughput screening libraries. Pharmaceutical companies and academic labs frequently include this compound in their collections to explore new structure-activity relationships (SAR). Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its appeal for combinatorial chemistry approaches.

From a regulatory perspective, (2S)-2-acetamido-3-(1,3-thiazol-2-yl)propanoic acid is classified as a research chemical, emphasizing its use in non-clinical settings. Proper handling protocols, including the use of personal protective equipment (PPE) and adherence to laboratory safety guidelines, are recommended when working with this compound. Material Safety Data Sheets (MSDS) provide detailed information on storage conditions, typically recommending anhydrous environments at controlled temperatures.

Looking ahead, the scientific community anticipates broader applications for CAS 1993389-28-8 in biocatalysis and green chemistry. Its structural features could inspire the design of environmentally friendly catalysts or biodegradable materials. As sustainability becomes a central theme in chemical innovation, compounds like this—with modular functionality and low toxicity—are poised to play pivotal roles.

For researchers sourcing (2S)-2-acetamido-3-(1,3-thiazol-2-yl)propanoic acid, verifying suppliers’ certificates of analysis (CoA) is essential to ensure batch-to-batch consistency. Reputable manufacturers often provide spectroscopic data and chromatograms to confirm identity and purity. Custom synthesis services are also available for labs requiring derivatives or isotopically labeled versions of this compound.

In summary, 1993389-28-8 represents a versatile scaffold at the intersection of medicinal chemistry and biotechnology. Its dual functionality as a peptide precursor and a molecular probe underscores its value in addressing contemporary challenges in drug development and life sciences. As research continues to uncover new dimensions of its utility, this compound is likely to remain a staple in innovative scientific endeavors.